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Compound of Interest

Compound Name: Antimony(3+)

Cat. No.: B1217841

This guide provides immediate safety, operational, and disposal protocols for handling
Antimony(lll) and its compounds in a laboratory setting. Adherence to these procedures is
critical to ensure the safety of all personnel.

Hazard Identification and Exposure Limits

Antimony(lll) compounds are classified as hazardous substances. They are harmful if
swallowed or inhaled and are suspected of causing cancer.[1][2][3] Acute exposure can lead to
irritation of the skin, eyes, and respiratory tract.[4] Chronic exposure may result in more severe
health effects, including respiratory, cardiovascular, liver, and kidney damage.[5]

Occupational Exposure Limits for Antimony:

Agency Limit Value (as Sb) Duration
OSHA 0.5 mg/m3 8-hr TWA
NIOSH 0.5 mg/m3 10-hr TWA
ACGIH 0.5 mg/m3 8-hr TWA

TWA: Time-Weighted Average[4][6]

Personal Protective Equipment (PPE)
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When handling Antimony(lll) compounds, the following personal protective equipment is
mandatory to minimize exposure.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[4] A face shield may be necessary for splash-prone operations.

[7]

Skin Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[7][8]
Always inspect gloves for integrity before use.[8] A lab coat or chemical-resistant apron
should be worn to prevent skin contact.[4][9]

Respiratory Protection: All handling of powdered Antimony(lll) compounds that may generate
dust should be conducted in a certified chemical fume hood.[5][7] If a fume hood is not
available or if exposure limits are exceeded, a NIOSH-approved respirator with appropriate
particulate filters must be used in accordance with OSHA respirator regulations (29 CFR
1910.134).[4][7]

Safe Handling and Storage Procedures
Engineering Controls:
e Always handle Antimony(lll) compounds in a well-ventilated area.[4]

o Use a certified chemical fume hood for all procedures that may generate dust or aerosols.[5]

[7]
» Facilities should be equipped with an eyewash station and a safety shower.[4]
Operational Plan:

» Preparation: Before handling, ensure all necessary PPE is available and in good condition.
Review the Safety Data Sheet (SDS) for the specific Antimony(lll) compound being used.[3]

» Handling:

o Avoid the formation of dust and aerosols.[8]
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o Do not eat, drink, or smoke in areas where Antimony(lll) is handled.[2]
o Wash hands thoroughly after handling and before leaving the laboratory.[10]

o Keep containers tightly closed when not in use.[4]

e Storage:

o Store in a cool, dry, well-ventilated area away from incompatible substances such as
strong oxidizing agents, acids, and halogens.[4][11]

o Keep containers tightly sealed.[4]
o Store in a designated and properly labeled area.[12]
Spill Response Protocol
In the event of a spill, follow these procedures to safely clean and decontaminate the area.
o Evacuate: Immediately evacuate non-essential personnel from the spill area.[6]
» Ventilate: Ensure the area is well-ventilated.
o PPE: Don appropriate PPE, including respiratory protection, before entering the spill area.[7]
o Containment:

o For solid spills, avoid generating dust.[12] Moisten the material with water or cover it with a
damp cloth to prevent it from becoming airborne.[6]

o Carefully sweep or vacuum the material using a HEPA-filtered vacuum.[6]

e Cleanup: Place the spilled material and any contaminated cleaning materials into a sealed,
labeled container for hazardous waste disposal.[6][8]

o Decontamination: Clean the spill area with soap and water.[5]

e Reporting: Report the spill to the appropriate safety personnel.
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Antimony(lll) Spill Occurs
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Caption: Workflow for handling an Antimony(lll) compound spill.
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Disposal Plan

Antimony(lll) waste is considered hazardous waste and must be disposed of according to
federal, state, and local regulations.[6][13]

e Segregation: Do not mix Antimony(lll) waste with other chemical waste streams unless
specifically instructed to do so.

o Containerization: Collect all Antimony(lll) waste, including contaminated PPE and cleaning
materials, in a clearly labeled, sealed, and non-reactive container.[6][8]

o Labeling: The waste container must be labeled as "Hazardous Waste" and include the
chemical name "Antimony(lll) [specific compound]".

o Disposal: Contact your institution's Environmental Health and Safety (EHS) department for
pickup and disposal of the hazardous waste.[6] Do not dispose of Antimony(lll) compounds
down the drain or in regular trash.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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